Cas no 132683-62-6 (4,6-dichloropyridine-2-carbaldehyde)

4,6-Dichloropyridine-2-carbaldehyde is a versatile halogenated pyridine derivative widely used as a key intermediate in organic synthesis and pharmaceutical applications. Its reactive aldehyde group and chlorine substituents make it a valuable building block for constructing heterocyclic compounds, agrochemicals, and active pharmaceutical ingredients (APIs). The compound's high purity and stability ensure reliable performance in nucleophilic substitution, condensation, and cross-coupling reactions. Its structural features facilitate selective functionalization, enabling precise modifications for target molecule development. Suitable for use under controlled conditions, 4,6-dichloropyridine-2-carbaldehyde is commonly employed in research and industrial settings for its consistent reactivity and compatibility with various synthetic protocols.
4,6-dichloropyridine-2-carbaldehyde structure
132683-62-6 structure
Product Name:4,6-dichloropyridine-2-carbaldehyde
CAS No:132683-62-6
MF:C6H3Cl2NO
MW:176.000119447708
MDL:MFCD10698614
CID:2106780
PubChem ID:14795704
Update Time:2025-06-07

4,6-dichloropyridine-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 4,6-dichloropicolinaldehyde
    • 4,6-dichloropyridine-2-carbaldehyde
    • 2-Formyl-4,6-dichloropyridin
    • 2-Pyridinecarboxaldehyde, 4,6-dichloro-
    • 2-Formyl-4,6-dichloropyridine
    • VNSCIAVHRDIZMI-UHFFFAOYSA-N
    • 4,6-Dichloro-pyridine-2-carbaldehyde
    • AB62517
    • AK225207
    • CS-0145986
    • C72313
    • MFCD10698614
    • AKOS022709412
    • 132683-62-6
    • SCHEMBL1572837
    • DS-10445
    • EN300-1725450
    • DB-331868
    • 879-237-4
    • HFA68362
    • MDL: MFCD10698614
    • Inchi: 1S/C6H3Cl2NO/c7-4-1-5(3-10)9-6(8)2-4/h1-3H
    • InChI Key: VNSCIAVHRDIZMI-UHFFFAOYSA-N
    • SMILES: ClC1C=C(N=C(C=O)C=1)Cl

Computed Properties

  • Exact Mass: 174.9591691g/mol
  • Monoisotopic Mass: 174.9591691g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 131
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 30

4,6-dichloropyridine-2-carbaldehyde Pricemore >>

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